Cas no 2228838-35-3 ((3-methylfuran-2-yl)methanesulfonyl fluoride)

• Product Name: (3-methylfuran-2-yl)methanesulfonyl fluoride
• CAS No: 2228838-35-3
• MF: C₆H₇FO₃S
• MW: 178.181384325027
• CID: 6042724
• PubChem ID: 165634269
• Update Time: 2025-05-20

(3-methylfuran-2-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (3-methylfuran-2-yl)methanesulfonyl fluoride
• EN300-2003274
• 2228838-35-3

• Inchi： 1S/C6H7FO3S/c1-5-2-3-10-6(5)4-11(7,8)9/h2-3H,4H2,1H3
• InChI Key： JRUCZFOYZYYDOL-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)(=O)(=O)F

Computed Properties

• Exact Mass: 178.00999342g/mol
• Monoisotopic Mass: 178.00999342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.7Ų

Additional information on (3-methylfuran-2-yl)methanesulfonyl fluoride

Introduction to (3-Methylfuran-2-yl)Methanesulfonyl Fluoride (CAS No. 2228838-35-3)

The compound (3-methylfuran-2-yl)methanesulfonyl fluoride (CAS No. 2228838-35-3) is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their unique chemical properties and reactivity. The structure of (3-methylfuran-2-yl)methanesulfonyl fluoride consists of a methanesulfonyl group attached to a 3-methylfuran ring, making it a derivative of furan with enhanced functional group diversity.

Recent studies have highlighted the importance of sulfonyl fluorides like (3-methylfuran-2-yl)methanesulfonyl fluoride in various chemical transformations. These compounds are particularly valuable in the synthesis of bioactive molecules, where their reactivity and selectivity play a crucial role. The presence of the furan ring introduces additional electronic effects, which can be exploited in designing novel chemical reactions and materials.

In terms of synthesis, (3-methylfuran-2-yl)methanesulfonyl fluoride is typically prepared through a multi-step process involving the reaction of methyl sulfinyl chloride with substituted furan derivatives. This process requires precise control over reaction conditions to ensure high yield and purity. The compound's stability and reactivity make it a preferred choice in various industrial and academic settings.

One of the most notable applications of (3-methylfuran-2-yl)methanesulfonyl fluoride is in the field of organocatalysis. Its ability to act as an efficient catalyst in asymmetric synthesis has been extensively documented in recent research papers. For instance, studies published in leading chemistry journals have demonstrated its effectiveness in facilitating enantioselective reactions, which are critical in drug discovery and development.

Beyond catalysis, (3-methylfuran-2-yl)methanesulfonyl fluoride has also found applications in polymer chemistry. Its unique functional groups enable the creation of novel polymers with tailored properties, such as improved thermal stability and mechanical strength. Researchers have explored its use in synthesizing advanced materials for electronics, aerospace, and biomedical devices.

The environmental impact of (3-methylfuran-2-yl)methanesulfonyl fluoride has also been a topic of interest in recent studies. Scientists have investigated its biodegradation pathways and toxicity profiles to ensure its safe handling and disposal. These findings have contributed to the development of eco-friendly synthetic protocols that minimize waste generation and reduce ecological footprint.

In conclusion, (3-methylfuran-2-yl)methanesulfonyl fluoride (CAS No. 2228838-35-3) stands as a testament to the ingenuity of modern chemistry. Its versatile properties and wide-ranging applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to unlock new possibilities in chemical synthesis, catalysis, and materials science.